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Compound of Interest

Compound Name: Benzo[b]thiophen-2(3H)-one

Cat. No.: B041337 Get Quote

An In-depth Technical Guide to Benzo[b]thiophen-2(3H)-one: Discovery, Synthesis, and

Properties

Introduction
Benzo[b]thiophen-2(3H)-one, also known by its trivial name 2-thioindoxyl, is a sulfur-

containing heterocyclic compound. It consists of a benzene ring fused to a thiophene ring, with

a ketone group at the 2-position of the thiophene ring. This scaffold is of significant interest to

researchers and professionals in drug development due to its presence in a variety of

biologically active molecules and its utility as a versatile synthetic intermediate.[1][2]

Derivatives of benzo[b]thiophene have shown a wide array of pharmacological activities,

including anticancer, antimicrobial, anti-inflammatory, and anticonvulsant properties.[3][4][5]

This technical guide provides a comprehensive overview of the discovery, historical synthetic

evolution, physicochemical properties, and key experimental protocols related to

Benzo[b]thiophen-2(3H)-one.

Discovery and Historical Context
The history of Benzo[b]thiophen-2(3H)-one is intrinsically linked to the study of sulfur analogs

of indigo dyes. The earliest synthesis is attributed to Paul Friedländer, whose work in the late

19th and early 20th centuries on indigo and thioindigo dyes laid the foundation for the

chemistry of this class of compounds. The core structure, often referred to as thioindoxyl, was a

key intermediate in the creation of thioindigo dyes.
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Over the decades, synthetic methodologies have evolved from classical cyclization reactions to

more efficient and versatile strategies, reflecting the broader advancements in organic

synthesis. The enduring relevance of the Benzo[b]thiophen-2(3H)-one core is evident in its

incorporation into modern pharmaceuticals and photoswitchable molecules.[6]

Physicochemical and Spectroscopic Data
The fundamental properties of Benzo[b]thiophen-2(3H)-one are crucial for its application in

synthesis and materials science. The following tables summarize its key quantitative data.

Table 1: Physical and Chemical Properties
Property Value Source

Molecular Formula C₈H₆OS PubChem[7]

Molar Mass 150.20 g/mol PubChem[7]

CAS Number 496-31-1 PubChem[7]

Appearance Not specified, likely solid -

Melting Point Not specified -

Boiling Point Not specified -

XLogP3 1.9 PubChem[7]

Hydrogen Bond Donor Count 0 PubChem[7]

Hydrogen Bond Acceptor

Count
1 PubChem[7]

Rotatable Bond Count 0 PubChem[7]

Exact Mass 150.01393598 Da PubChem[7]

Table 2: Spectroscopic Data Summary
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Spectroscopy Type Key Features and Data Source

¹H NMR Spectra available from SpectraBase.[7]

GC-MS
Mass spectrometry data available from NIST

Mass Spectrometry Data Center.[7]

UV-VIS Spectra available from SpectraBase.[7]

FTIR
Spectra available from SpectraBase, measured

as a capillary cell melt (crystalline phase).[7]

Synthetic Protocols and Methodologies
The synthesis of the Benzo[b]thiophen-2(3H)-one core has been approached through several

key strategies. The choice of method often depends on the desired substitution pattern and the

availability of starting materials.

Evolution of Synthetic Strategies
The synthesis of the thioindoxyl core has progressed significantly since its initial discovery.

Early methods often involved harsh conditions and offered limited scope. Modern approaches

provide milder conditions, higher yields, and greater functional group tolerance.
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Friedländer Synthesis
(Late 19th Century)

Intramolecular Friedel-Crafts Acylation
(Mid 20th Century)

 Improved Scope & Yield

Mukherjee Ring Closure
(via Lithiation)

 Milder Conditions

Modern One-Pot Aryne Reactions
(21st Century)

 High Efficiency & Versatility

Step 1: Thiol Alkylation

Step 2: Acid Chloride Formation

Step 3: Friedel-Crafts Cyclization

Thiophenol (Phenylthio)acetic acid
 NaOH

Chloroacetic acid

(Phenylthio)acetyl chlorideThionyl Chloride (SOCl₂)

Benzo[b]thiophen-2(3H)-oneLewis Acid (e.g., AlCl₃)
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Benzo[b]thiophen-2(3H)-one
(2-Thioindoxyl)

Anticancer Agents
e.g., Raloxifene Analogs

Core Scaffold

Antimicrobial Agents

Precursor

Anticonvulsant Agents

Core Scaffold

Anti-inflammatory Agents

Precursor

Organic Electronics
(Thioindigo Dyes)

Key Intermediate

Photoswitches
(Hemiindigoids)

Key Intermediate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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